1-(2,4-Dihydroxy-3-((4-methylpiperazin-1-yl)methyl)phenyl)-2-(2-methoxyphenyl)ethanone

• IUPAC Name: 1-[2,4-dihydroxy-3-[(4-methylpiperazin-1-yl)methyl]phenyl]-2-(2-methoxyphenyl)ethanone
• InChI: InChI=1S/C21H26N2O4/c1-22-9-11-23(12-10-22)14-17-18(24)8-7-16(21(17)26)19(25)13-15-5-3-4-6-20(15)27-2/h3-8,24,26H,9-14H2,1-2H3
• InChI Key: NSNRVLSKUZSEFK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC(=C2O)C(=O)CC3=CC=CC=C3OC)O
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• CAS No.: 1021218-54-1

Description

1-(2,4-Dihydroxy-3-((4-methylpiperazin-1-yl)methyl)phenyl)-2-(2-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.449. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Synthesis

• Electrochemical Synthesis of Substituted Phenylpiperazines : A study by Nematollahi & Amani (2011) explored the electrochemical oxidation of related compounds, leading to new phenylpiperazine derivatives. This research contributes to developing environmentally friendly methods for synthesizing phenylpiperazine derivatives (Nematollahi & Amani, 2011).

Biological Properties

• Biological Properties of Arylpiperazine Derivatives : Research by Gevorgyan et al. (2017) focused on the synthesis and biological properties of certain arylpiperazine derivatives. Some of these derivatives showed anti-inflammatory, analgesic, and peripheral N-cholinolytic properties (Gevorgyan et al., 2017).

Antimicrobial Activity

• Antimicrobial Activity of 3,4′-Bipyrazoles : Ashok et al. (2014) reported on the synthesis of 3′,5-Diaryl-1′-phenyl-3,4-dihydro-1′H,2H-3,4′-bipyrazoles, exhibiting good antibacterial and antifungal activities. These compounds were evaluated against various bacterial strains, including Staphylococcus aureus and Escherichia coli (Ashok et al., 2014).

Computational and Vibrational Studies

• Conformational and Vibrational Studies of Arylpiperazine-based Drugs : A study by Onawole et al. (2017) provided a computational assessment of biochemical properties and vibrational assignments for a synthesized arylpiperazine-based drug. This research aids in understanding the molecular docking mechanism of such molecules in human receptors (Onawole et al., 2017).

Learning and Memory Dysfunction

• Improvement of Learning and Memory Dysfunction in Mice : A study by Zhang Hong-ying (2012) investigated the effects of certain ether derivatives on learning and memory reconstruction dysfunction in mice, demonstrating potential neuroprotective effects (Zhang Hong-ying, 2012).